Cas no 1021266-24-9 (N-(4-{3-[4-(4-methoxyphenyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)furan-2-carboxamide)

• Product Name: N-(4-{3-[4-(4-methoxyphenyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• CAS No: 1021266-24-9
• MF: C₂₂H₂₄N₄O₄S
• MW: 440.515363693237
• CID: 6022295
• PubChem ID: 42175928
• Update Time: 2025-05-21

N-(4-{3-[4-(4-methoxyphenyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{3-[4-(4-methoxyphenyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• N-[4-[3-[4-(4-methoxyphenyl)piperazin-1-yl]-3-oxopropyl]-1,3-thiazol-2-yl]furan-2-carboxamide
• F5254-0092
• N-(4-(3-(4-(4-methoxyphenyl)piperazin-1-yl)-3-oxopropyl)thiazol-2-yl)furan-2-carboxamide
• 1021266-24-9
• AKOS024503324

• Inchi： 1S/C22H24N4O4S/c1-29-18-7-5-17(6-8-18)25-10-12-26(13-11-25)20(27)9-4-16-15-31-22(23-16)24-21(28)19-3-2-14-30-19/h2-3,5-8,14-15H,4,9-13H2,1H3,(H,23,24,28)
• InChI Key： UZPXJSWTJFIFDD-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CO2)=O)=NC(=C1)CCC(N1CCN(C2C=CC(=CC=2)OC)CC1)=O

Computed Properties

• Exact Mass: 440.15182643g/mol
• Monoisotopic Mass: 440.15182643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 116Ų

Additional information on N-(4-{3-[4-(4-methoxyphenyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)furan-2-carboxamide

Introduction to N-(4-{3-[4-(4-methoxyphenyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)furan-2-carboxamide and Its Significance in Modern Chemical Biology

N-(4-{3-[4-(4-methoxyphenyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)furan-2-carboxamide, a compound with the CAS number 1021266-24-9, represents a fascinating intersection of medicinal chemistry and pharmacology. This compound has garnered significant attention in recent years due to its unique structural features and promising biological activities. The intricate molecular framework of this compound, characterized by its fused heterocyclic system, makes it a compelling candidate for further exploration in the development of novel therapeutic agents.

The molecular structure of N-(4-{3-[4-(4-methoxyphenyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)furan-2-carboxamide is rich in functional groups that contribute to its versatility. The presence of a thiazole ring, a furan moiety, and a piperazine side chain creates a multifaceted scaffold that can interact with various biological targets. These structural elements are not only chemically intriguing but also biologically relevant, suggesting potential applications in the treatment of a wide range of diseases.

In the realm of drug discovery, the ability to modulate biological pathways through targeted small molecules is paramount. N-(4-{3-[4-(4-methoxyphenyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)furan-2-carboxamide has been studied for its potential to interact with specific enzymes and receptors involved in neurological and cardiovascular disorders. The 4-methoxyphenyl group, in particular, is known for its ability to enhance binding affinity and selectivity, making it a valuable component in the design of pharmacophores.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N-(4-{3-[4-(4-methoxyphenyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)furan-2-carboxamide with various biological targets. These studies have revealed that the compound exhibits high affinity for certain neurotransmitter receptors, suggesting its potential as an active pharmaceutical ingredient (API) in the development of novel therapeutics for conditions such as depression, anxiety, and chronic pain.

The synthesis of N-(4-{3-[4-(4-methoxyphenyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)furan-2-carboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The use of advanced synthetic methodologies has allowed for the efficient preparation of this complex molecule. Techniques such as multi-step organic synthesis, coupled with purification methods like high-performance liquid chromatography (HPLC), have been instrumental in obtaining high-purity samples suitable for biological testing.

In vitro studies have demonstrated the pharmacological properties of N-(4-{3-[4-(4-methoxyphenyl)piperazin-1-yl]-3-oxopropyl}-1,3-thiazol-2-yl)furan-2-carboxamide by evaluating its interaction with target proteins and enzymes. These experiments have provided valuable insights into its mechanism of action and potential therapeutic applications. For instance, research has shown that this compound can modulate the activity of monoamine oxidase (MAO) enzymes, which are implicated in the pathophysiology of neurodegenerative diseases.

The integration of genomics and proteomics into drug discovery has further enhanced our understanding of how N-(4-{3-[4-(4-methoxyphenyl)piperazin-1-yl]-3-oxypropyl}-1,3-thiazol - 2 - yl ) furan - 2 - carboxamide interacts with biological systems at a molecular level. By analyzing gene expression profiles and protein interactions, researchers have been able to identify key pathways influenced by this compound. This information has been crucial in designing more targeted and effective therapeutic strategies.

The development of novel drug candidates often involves rigorous preclinical testing to assess safety and efficacy before moving into human clinical trials. N-( 4 - { 3 - [ 4 - ( 4 - methoxypheny l ) piperazin - 1 - yl ] - 3 - ox op rop y l } - 1 , 3 - thia z ol - 2 - yl ) furan - 2 - carbox amide has undergone extensive preclinical studies to evaluate its pharmacokinetic properties, toxicity profiles, and therapeutic potential. These studies have provided a solid foundation for advancing this compound into clinical development programs.

The future prospects for N-( 4 - { 3 - [ 4 - ( 4 - meth oxy phen y l ) piper azin - 1 - yl ] } } ] { } { } { } { } { } { } { } { }{ }{ }{ }{ }{ }{ }{ }{ {}{ {}{ {}{ {}{ {}{ {}{ {}{ {}{ {}{ {}{ }} }} }} }} }}}}furan}{}{-}{}{-}{}{-}{}{-}{}{-}{}{-}carbox amide are promising. Ongoing research aims to optimize its chemical structure for improved efficacy and reduced side effects. Additionally, exploring new formulations and delivery systems could enhance its therapeutic potential across various medical conditions.

In conclusion, N-( 4 - { 3 - [ 4 - ( 4 - meth oxy phen y l ) piper azin}{}{-}{}{-}{}{-}{}{-}{}{-}{}{-}carbox amide is a structurally complex yet biologically relevant compound with significant potential in modern chemical biology. Its unique combination of functional groups and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in the discovery and development of novel therapeutics.